Cas no 2167716-70-1 (2-(1-amino-2-fluoroethyl)-5-fluoroaniline)

• Product Name: 2-(1-amino-2-fluoroethyl)-5-fluoroaniline
• CAS No: 2167716-70-1
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 6006381
• PubChem ID: 165856953
• Update Time: 2025-06-10

2-(1-amino-2-fluoroethyl)-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2-fluoroethyl)-5-fluoroaniline
• 2167716-70-1
• EN300-1274402

• Inchi： 1S/C8H10F2N2/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3,8H,4,11-12H2
• InChI Key： ZQJOHGAGRNTPOT-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=CC=1N)F)N

Computed Properties

• Exact Mass: 172.08120465g/mol
• Monoisotopic Mass: 172.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų

Additional information on 2-(1-amino-2-fluoroethyl)-5-fluoroaniline

Recent Advances in the Study of 2-(1-amino-2-fluoroethyl)-5-fluoroaniline (CAS: 2167716-70-1)

The compound 2-(1-amino-2-fluoroethyl)-5-fluoroaniline (CAS: 2167716-70-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aniline structure, has shown promising potential in various therapeutic applications, particularly in the development of targeted drug therapies. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 2-(1-amino-2-fluoroethyl)-5-fluoroaniline, aiming to improve its yield and purity for clinical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have been complemented by computational modeling studies, which provide insights into the compound's molecular interactions and potential binding affinities with biological targets.

One of the key findings from recent research is the compound's potential as a building block for the development of novel kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of 2-(1-amino-2-fluoroethyl)-5-fluoroaniline exhibit selective inhibition against specific kinase targets, suggesting a promising avenue for future drug development.

In addition to its therapeutic potential, the compound has also been explored for its utility in diagnostic applications. Its fluorinated structure makes it suitable for use as a radiotracer in positron emission tomography (PET) imaging, enabling non-invasive visualization of disease biomarkers. Early-stage studies have shown that radiolabeled versions of the compound can effectively target and accumulate in tumor tissues, providing a valuable tool for early cancer detection and monitoring.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-amino-2-fluoroethyl)-5-fluoroaniline. Issues such as scalability of synthesis, pharmacokinetic optimization, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's transition from bench to bedside.

In conclusion, 2-(1-amino-2-fluoroethyl)-5-fluoroaniline represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling candidate for continued investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its therapeutic efficacy, and exploring its potential in combination therapies. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics and diagnostics.